1-(4-fluorobenzoyl)-N-(3-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-(3-fluorophenyl)-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C23H18F2N2O2/c24-18-9-6-15(7-10-18)23(29)27-12-2-3-16-13-17(8-11-21(16)27)22(28)26-20-5-1-4-19(25)14-20/h1,4-11,13-14H,2-3,12H2,(H,26,28)
• InChI Key: SZQDCSRWTOGLRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)C(=O)NC3=CC(=CC=C3)F)N(C1)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H18F2N2O2
• Molecular Weight: 392.4 g/mol

Description

1-(4-fluorobenzoyl)-N-(3-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of tetrahydroquinolines, which have been found to possess various pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-N-(3-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inhibiting the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inhibition of this enzyme leads to the accumulation of DNA damage and eventual cell death. In the case of Alzheimer's disease, this compound inhibits the activity of acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain, which is essential for cognitive function.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis, leading to cell death. Additionally, it has been found to inhibit the migration and invasion of cancer cells, which are essential for metastasis. In the case of Alzheimer's disease, this compound has been found to improve cognitive function by increasing the levels of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorobenzoyl)-N-(3-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide in lab experiments is its high potency against various cancer cell lines. Additionally, this compound has shown promising results in the treatment of Alzheimer's disease, making it a potential candidate for drug development. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 1-(4-fluorobenzoyl)-N-(3-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide. One of the directions is to investigate its potential applications in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to understand the mechanism of action of this compound and to optimize its synthesis method to improve its solubility and potency. Finally, future studies should focus on the development of analogs of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-N-(3-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide involves the reaction of 4-fluorobenzoyl chloride with 3-fluoroaniline to obtain 1-(4-fluorobenzoyl)-3-fluoroaniline. The obtained product is then reacted with cyclohexanone in the presence of a base to form this compound. This synthesis method has been optimized to produce high yields of the desired product.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-(3-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been extensively studied for its potential applications in drug development. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has shown promising results in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine in the brain.